2-Chlorobenzimidazole
Overview
Description
2-Chlorobenzimidazole is mainly used for the synthesis of medicine and as an intermediate in organic synthesis . It can be synthesized by reacting benzimidazole-2-one with phosphoryl chloride in the presence of phenol .
Synthesis Analysis
2-Chlorobenzimidazole can be synthesized by reacting benzimidazole-2-one with phosphoryl chloride in the presence of phenol . An alternative method involves the accelerated microdroplet synthesis of benzimidazoles by nucleophilic addition to protonated carboxylic acids .Molecular Structure Analysis
The molecular formula of 2-Chlorobenzimidazole is C7H5ClN2 and its molecular weight is 152.58 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
A theoretical study shows that the most likely route to obtain 3-phenyl [1,2,4]oxadiazolo [4,5- a ]benzimidazole from the reaction of 2-chlorobenzimidazole with benzonitrile oxide implies the presence of anionic species . A concerted [3+2] cycloaddition reaction on the imidazole group of 2-chlorobenzimidazole is not possible .Physical And Chemical Properties Analysis
2-Chlorobenzimidazole has a melting point of 207-211 °C (lit.) . It is insoluble in water and sensitive to moisture . Its density is 1.4±0.1 g/cm3, boiling point is 328.5±25.0 °C at 760 mmHg, and vapour pressure is 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Synthesis of Medicines
2-Chlorobenzimidazole is widely used in the synthesis of various medicines . The benzimidazole moiety is a crucial part of many pharmacologically active compounds and is found in several important classes of drugs, including antihistamines, antihypertensives, and anticancer agents .
Intermediate in Organic Synthesis
As an intermediate in organic synthesis, 2-Chlorobenzimidazole can be used to produce a wide range of other compounds . This makes it a valuable tool in the development of new materials and pharmaceuticals.
Development of Antimicrobial Agents
The benzimidazole core is a common feature in many antimicrobial agents . Therefore, 2-Chlorobenzimidazole could potentially be used in the development of new antimicrobial drugs.
Development of Antiparasitic Drugs
Benzimidazoles are also known for their antiparasitic properties . 2-Chlorobenzimidazole could be used in the synthesis of new antiparasitic drugs.
Development of Anticancer Drugs
Benzimidazoles have shown promise in the field of oncology . 2-Chlorobenzimidazole could potentially be used in the development of new anticancer drugs.
Development of Antiviral Drugs
Benzimidazoles have been explored for their antiviral properties . 2-Chlorobenzimidazole could be used in the development of new antiviral drugs.
Mechanism of Action
Target of Action
2-Chlorobenzimidazole is a versatile intermediate for the construction of polycyclic heterocycles . It is used as a building block to synthesize 4-amino-6-benzimidazole-pyrimidines . .
Mode of Action
The mode of action of 2-Chlorobenzimidazole involves its reaction with other compounds to form new structures. For instance, it can react with benzonitrile oxide to form 3-phenyl [1,2,4]oxadiazolo [4,5- a ]benzimidazole .
Biochemical Pathways
Compounds containing both oxadiazole and benzimidazole moieties, which can be synthesized using 2-chlorobenzimidazole, have been shown to be potent agents against various cancer cell lines .
Pharmacokinetics
Benzimidazole compounds, in general, are known for their excellent properties, like increased stability, bioavailability, and significant biological activity .
Result of Action
The result of the action of 2-Chlorobenzimidazole is the formation of new compounds with potential biological activity. For example, it can be used to synthesize 4-amino-6-benzimidazole-pyrimidines . Additionally, compounds synthesized using 2-Chlorobenzimidazole have shown cytotoxic activity against various cancer cell lines .
Action Environment
The action of 2-Chlorobenzimidazole can be influenced by environmental factors such as the nature of the solvent and the basicity effect of the medium. For instance, the reaction of 2-Chlorobenzimidazole with benzonitrile oxide to form 3-phenyl [1,2,4]oxadiazolo [4,5- a ]benzimidazole is favored in a polar protic solvent (MeOH) and in the presence of Et3N .
Safety and Hazards
properties
IUPAC Name |
2-chloro-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYPSHJCKSDNETA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063626 | |
Record name | 1H-Benzimidazole, 2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzimidazole | |
CAS RN |
4857-06-1 | |
Record name | 2-Chlorobenzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4857-06-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chlorobenzimidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004857061 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chlorobenzimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111358 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Benzimidazole, 2-chloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Benzimidazole, 2-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063626 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-1H-benzimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.139 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLOROBENZIMIDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5F4MJ5PT4K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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